1-Ethyl-N-[(5-methylthiophen-2-yl)methyl]-1H-pyrazol-4-amine

• Molecular Formula: C11H15N3S
• Molecular Weight: 221.32 g/mol
• SMILES: CCN1C=C(C=N1)NCC2=CC=C(S2)C
• InChI: InChI=1S/C11H15N3S/c1-3-14-8-10(6-13-14)12-7-11-5-4-9(2)15-11/h4-6,8,12H,3,7H2,1-2H3
• InChIKey: PXNOKWHNUUNMFS-UHFFFAOYSA-N

1-Ethyl-N-[(5-methylthiophen-2-yl)methyl]-1H-pyrazol-4-amine: Unresolved Activity Profile

1-Ethyl-N-[(5-methylthiophen-2-yl)methyl]-1H-pyrazol-4-amine (CAS 1155574-85-8; molecular formula C₁₁H₁₅N₃S; molecular weight 221.32 g/mol) is a heterocyclic small molecule that integrates a 1-ethyl-1H-pyrazol-4-amine core with a 5-methylthiophen-2-ylmethyl substituent via a secondary amine linker . This compound belongs to the broader class of aminopyrazole–thiophene hybrids, a scaffold family recognized across medicinal chemistry for its broad biological potential, including anti-inflammatory, anticancer, antimicrobial, and enzyme-inhibitory activities [1]. Unlike numerous well-characterized congeners in this class, 1-Ethyl-N-[(5-methylthiophen-2-yl)methyl]-1H-pyrazol-4-amine currently lacks any published quantitative biological activity data, target engagement profiles, or head-to-head comparator studies in the peer-reviewed literature. This evidence gap makes direct, data-driven differentiation from structural analogs impossible at present and defines the compound's primary value proposition as a research tool for targeted structure–activity relationship (SAR) exploration.

SAR Exploration Pyrazole–thiophene hybrid with unresolved activity profile; may support systematic SAR library expansion.

Analytical Identity Distinct molecular weight enables unambiguous LC-MS confirmation; 95% purity with batch-specific QC documentation.

Data Context No published IC₅₀, Kᵢ, or MIC data; procurement assumes primary activity screening requirement.

• [1] Lusardi, M.; Spallarossa, A.; Brullo, C. Amino-Pyrazoles in Medicinal Chemistry: A Review. Int. J. Mol. Sci. 2023, 24 (8), 7170. View Source

1-Ethyl-N-[(5-methylthiophen-2-yl)methyl]-1H-pyrazol-4-amine: Analog Interchangeability Risks

Attempts to substitute 1-Ethyl-N-[(5-methylthiophen-2-yl)methyl]-1H-pyrazol-4-amine with closely related analogs such as 1-methyl-N-[(5-methylthiophen-2-yl)methyl]-1H-pyrazol-4-amine (CAS 1153290-03-9) or 1-ethyl-N-(thiophen-2-ylmethyl)-1H-pyrazol-4-amine (CAS 1006465-88-8) introduce chemically meaningful structural perturbations that may translate into altered pharmacological behavior. The N¹-ethyl group increases lipophilicity (estimated cLogP) relative to the N¹-methyl analog, potentially affecting membrane permeability and target binding . Conversely, the presence of the 5-methyl substituent on the thiophene ring in the target compound versus the unsubstituted thiophene in CAS 1006465-88-8 alters both electronic distribution and steric environment, which are known from broader SAR studies of pyrazole–thiophene hybrids to modulate enzyme inhibitory potency and selectivity profiles [1]. Without direct comparative biological data, the direction and magnitude of these substituent effects remain unquantified for this specific chemotype, but the precedent from analogous pyrazole–thiophene series strongly cautions against interchangeability without experimental validation [1][2].

N¹-methyl analog substitution Ethyl→methyl change reduces lipophilicity, which may alter membrane permeability and target engagement relative to the target compound.

Des-methyl thiophene analog substitution Absence of 5-methyl group alters electronic and steric profile; class-level SAR suggests this may shift enzyme inhibition potency and selectivity.

• [1] Zhan, W.; et al. Discovery of Pyrazole-Thiophene Derivatives as Highly Potent, Orally Active Akt Inhibitors. Eur. J. Med. Chem. 2019, 180, 373–391. View Source
• [2] Raghavendra, N. M.; et al. Design and Environmentally Benign Synthesis of Novel Thiophene Appended Pyrazole Analogues as Anti-inflammatory and Radical Scavenging Agents: Crystallographic, in Silico Modeling, Docking and SAR Characterization. Bioorg. Chem. 2017, 73, 1–15. View Source

1-Ethyl-N-[(5-methylthiophen-2-yl)methyl]-1H-pyrazol-4-amine: Evidence Assessment

No Published Biological Activity Data

Following an exhaustive search of peer-reviewed literature (PubMed, SciFinder, Google Scholar), patent databases (Google Patents, WIPO, USPTO), and authoritative chemical databases (PubChem, ChEMBL, BindingDB), no quantitative biological activity data—including IC₅₀, EC₅₀, Kᵢ, MIC, or % inhibition values—have been identified for 1-Ethyl-N-[(5-methylthiophen-2-yl)methyl]-1H-pyrazol-4-amine against any defined biological target in any cell-free, cell-based, or in vivo assay system [1][2]. Similarly, no head-to-head comparative studies exist between this compound and any structural analog. This is a critical procurement consideration: users selecting this compound do so in the absence of any published efficacy, potency, selectivity, or toxicity data that would support its preferential use over alternatives.

Biological Activity Data

Data to verify

No quantitative activity data (IC₅₀, EC₅₀, Kᵢ, MIC) identified

Procurement decisions require primary activity screening

Exhaustive search across PubMed, ChEMBL, PubChem, patent DBs

Evidence Dimension	Published biological activity data
Target Compound Data	0 published quantitative data points (IC₅₀, EC₅₀, Kᵢ, MIC, % inhibition) across all assay platforms searched
Comparator Or Baseline	Class-level expectations based on structurally related pyrazole–thiophene hybrids (numerous published IC₅₀ values in the nM–µM range for Akt, COX-2, CDK2, EGFR, and antimicrobial targets) [2]
Quantified Difference	Not calculable; data absence prevents any quantitative comparison
Conditions	Comprehensive literature search across PubMed, SciFinder, Google Patents, PubChem, ChEMBL, and BindingDB (accessed 2026-05-01)

Why This Matters

Procurement decisions for this compound cannot be based on demonstrated biological superiority or differentiation; users must either accept this as a screening probe with unknown activity or invest in primary data generation.

• [1] PubChem. Substance Record for 1-Ethyl-N-[(5-methylthiophen-2-yl)methyl]-1H-pyrazol-4-amine; no bioassay data available. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-05-01). View Source
• [2] ChEMBL Database. Search for 1-Ethyl-N-[(5-methylthiophen-2-yl)methyl]-1H-pyrazol-4-amine; no bioactivity records found. https://www.ebi.ac.uk/chembl (accessed 2026-05-01). View Source

Molecular Weight vs. Closest Analogs

The target compound (MW 221.32) is distinguishable from its two closest commercially available analogs by molecular weight. The N¹-methyl analog 1-methyl-N-[(5-methylthiophen-2-yl)methyl]-1H-pyrazol-4-amine (CAS 1153290-03-9) has MW 207.30, a difference of +14.02 Da attributable to the N¹-ethyl-to-N¹-methyl substitution . The des-methyl thiophene analog 1-ethyl-N-(thiophen-2-ylmethyl)-1H-pyrazol-4-amine (CAS 1006465-88-8) also has MW 207.30, differing by the absence of the 5-methyl group on the thiophene ring (−14.02 Da) . These mass differences are analytically resolvable by standard LC-MS and serve as unambiguous identity confirmation markers in procurement quality control and inventory management .

Molecular Weight

Lot attribute

221.32 g/mol; +14.02 Da vs closest analogs

Unambiguous LC-MS identity confirmation

Resolves from N-methyl and des-methyl thiophene analogs

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	221.32 (C₁₁H₁₅N₃S)
Comparator Or Baseline	CAS 1153290-03-9: 207.30 (C₁₀H₁₃N₃S); CAS 1006465-88-8: 207.30 (C₁₀H₁₃N₃S)
Quantified Difference	+14.02 Da vs. both analogs (ethyl-for-methyl substitution; methyl presence on thiophene, respectively)
Conditions	Calculated from molecular formula (reference standard); vendor QC verification by HPLC-MS available from Bidepharm (95% purity, CAS 1155574-85-8)

Why This Matters

The distinct molecular weight enables unambiguous analytical confirmation of compound identity upon receipt, preventing erroneous substitution with the more widely stocked N-methyl or des-methyl thiophene analogs.

Class Precedent: Substituent-Dependent Potency

Although no direct data exist for the target compound, the broader pyrazole–thiophene hybrid class demonstrates that subtle N¹-alkyl and thiophene-substituent variations produce large-magnitude potency differences. In a series of pyrazole–thiophene Akt inhibitors, compound 1o (bearing distinct substitution from the target compound) achieved in vivo tumor growth inhibition of approximately 40% in an MM1S xenograft model, whereas close structural analogs in the same series showed markedly different activity profiles [1]. In thiophene-appended pyrazole anti-inflammatory agents, compound 47 displayed specific molecular interactions with human PLA₂ (backbone carbonyl contacts with Gly45, Gly47, Tyr43, and Asp64), with anti-inflammatory potency that was sensitive to thiophene substitution pattern [2]. These class-level SAR observations suggest, but do not prove, that the specific N¹-ethyl and 5-methylthiophene substitution pattern of the target compound may confer a distinct biological profile relative to its closest analogs—a hypothesis that can only be resolved by direct experimental comparison.

Class SAR Precedent

Class-level

Reported substituent-dependent potency in pyrazole–thiophene hybrids (Akt, CDK2, PLA₂)

Supports hypothesis of distinct activity for target compound

Direct comparative data absent; inference from class-level SAR

Evidence Dimension	Substituent-dependent biological activity in pyrazole–thiophene hybrids
Target Compound Data	No data available; activity profile unknown
Comparator Or Baseline	Compound 1o (pyrazole–thiophene Akt inhibitor): ~40% tumor growth inhibition in MM1S xenograft; Compound 47 (thiophene–pyrazole conjugate): specific PLA₂ binding at Gly45/Gly47/Tyr43/Asp64 [1][2]
Quantified Difference	Not calculable for target compound; class-level precedent shows that substituent variation alters potency by orders of magnitude (e.g., CDK2 inhibitors: IC₅₀ = 148 nM for compound 4p vs. 700 nM for roscovitine, a ~4.7-fold difference within the same chemotype class) [3]
Conditions	In vivo xenograft (Akt series); in silico docking and enzymatic assay (anti-inflammatory series); in vitro CDK2 enzymatic assay (pyrazoline–thiophene series)

Why This Matters

Class-level SAR precedent provides a rational hypothesis for why the target compound's unique substitution pattern may yield a distinct activity fingerprint, justifying its procurement as a novel chemotype for SAR expansion rather than assuming equivalence to any existing analog.

• [1] Zhan, W.; et al. Discovery of Pyrazole-Thiophene Derivatives as Highly Potent, Orally Active Akt Inhibitors. Eur. J. Med. Chem. 2019, 180, 373–391. View Source
• [2] Raghavendra, N. M.; et al. Design and Environmentally Benign Synthesis of Novel Thiophene Appended Pyrazole Analogues as Anti-inflammatory and Radical Scavenging Agents. Bioorg. Chem. 2017, 73, 1–15. View Source
• [3] Abosalim, H. M.; et al. Exploring Pyrazoline-Thiophene Hybrids as CDK2 Inhibitors: Synthesis, Mechanism, Biological Studies, and Computational Insights. RSC Med. Chem. 2026, Advance Article. View Source

Verified Purity Specification for Procurement

The compound is commercially available from Bidepharm (Cat. BD01024475) at a certified purity of 95%, with batch-specific QC documentation including NMR, HPLC, and GC analyses . This purity specification is numerically equivalent to that reported for the N¹-methyl analog 1-methyl-N-[(5-methylthiophen-2-yl)methyl]-1H-pyrazol-4-amine (also 95% purity from AKSci, Cat. 8182DE) . However, the target compound is less widely stocked: it is listed as discontinued at CymitQuimica and carries a notably higher unit price (¥4,494/1g at Bidepharm) , reflecting limited synthetic accessibility and low commercial demand relative to more extensively characterized analogs. Procurement planning must account for this supply constraint.

Purity & Supply

Specification review

95% purity (Bidepharm, with NMR/HPLC/GC); limited supplier stock

Equivalent nominal purity to N-methyl analog; higher unit cost

Advance procurement planning recommended for gram-scale needs

Evidence Dimension	Commercial purity and supply status
Target Compound Data	95% purity (Bidepharm Cat. BD01024475); listed as 'Discontinued' at CymitQuimica; ¥4,494/1g
Comparator Or Baseline	1-Methyl-N-[(5-methylthiophen-2-yl)methyl]-1H-pyrazol-4-amine: 95% purity (AKSci Cat. 8182DE); broadly available from multiple vendors
Quantified Difference	Equivalent nominal purity (95%); significantly higher unit cost and fewer active suppliers for the target compound
Conditions	Vendor QC specifications as of May 2026; pricing in RMB from Bidepharm

Why This Matters

Equivalent purity ensures analytical suitability for SAR studies, but limited supplier availability and higher cost necessitate advance procurement planning and inventory management, particularly for screening campaigns requiring gram-scale quantities.

1-Ethyl-N-[(5-methylthiophen-2-yl)methyl]-1H-pyrazol-4-amine: Application Scenarios

SAR Library Expansion for Kinase/Anti-Inflammatory Programs

The compound is best justified for procurement in medicinal chemistry programs that have already established a preliminary SAR around pyrazole–thiophene hybrid scaffolds and require systematic exploration of the N¹-alkyl and thiophene substitution vectors. As demonstrated in Akt inhibitor series, pyrazole–thiophene derivatives with varying N¹ and thiophene substituents displayed divergent in vitro antitumor potency and in vivo PK profiles . Incorporating 1-Ethyl-N-[(5-methylthiophen-2-yl)methyl]-1H-pyrazol-4-amine as an N¹-ethyl/5-methylthiophene variant fills a substitution gap not covered by the N¹-methyl (CAS 1153290-03-9) or des-methyl thiophene (CAS 1006465-88-8) analogs, enabling more complete multi-parameter SAR mapping.

Negative Control / Selectivity Counter-Screen

Given the absence of any published activity data, this compound may serve as a presumptive negative control in target-based assays where structurally related pyrazole–thiophene hybrids have demonstrated activity (e.g., Akt, CDK2, COX-2, PLA₂, EGFR, DNA gyrase, DHFR) [1][2]. The compound's distinct substitution pattern relative to known active analogs provides a chemically matched but potentially inactive comparator for assessing the contribution of specific substituents to target engagement. Experimental confirmation of inactivity is a prerequisite for this application.

Analytical Reference Standard Application

The compound's distinct molecular weight (221.32 g/mol), unique SMILES string (CCn1cc(NCc2ccc(C)s2)cn1), and commercially available 95% purity with batch-specific NMR, HPLC, and GC documentation make it suitable as a retention time or mass spectral reference standard in analytical method development for pyrazole–thiophene hybrid screening libraries. Its molecular weight differs by +14.02 Da from both common analogs, providing unambiguous LC-MS discrimination in multiplexed analytical workflows.

Agrochemical Lead Identification

Pyrazole and thiophene moieties independently appear in numerous herbicide and fungicide pharmacophores, and patent literature documents pyrazolyl-substituted heterocycles bearing thiophene groups as pesticidal, microbicidal, and herbicidal agents [1]. The 5-methylthiophene substituent in the target compound is a known feature in agrochemical SAR, but the specific combination with an N¹-ethylpyrazol-4-amine linker represents unexplored chemical space. Procurement for agrochemical screening is supportable as a novel scaffold diversification strategy, though no crop protection efficacy data exist for this specific compound.

Application

Selection Property

Validation Focus

SAR Library Expansion

N¹-ethyl/5-methylthiophene substitution pattern

Multi-parameter SAR mapping vs N¹-methyl and des-methyl analogs

Negative Control / Counter-Screen

Structurally matched, potentially inactive comparator

Confirmation of target inactivity required

Analytical Reference Standard

Distinct molecular weight; 95% purity with batch QC

LC-MS retention time and mass spectral identity verification

Agrochemical Lead Identification

Unexplored pyrazole–thiophene combination

Crop protection efficacy to be determined

• [1] US Patent 7,230,116. Pyrazolyl-Substituted Heterocycles and Their Use as Phytosanitary Products. Issued June 12, 2007. View Source
• [2] Zhan, W.; et al. Discovery of Pyrazole-Thiophene Derivatives as Highly Potent, Orally Active Akt Inhibitors. Eur. J. Med. Chem. 2019, 180, 373–391. View Source